4-Bromo-3-cyclopropoxy-2-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxy-2-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-9-8(13-6-2-3-6)7(10)4-5-11-9/h4-6H,2-3H2,1H3
• InChI Key: FFJSDYSWXDFIHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1OC2CC2)Br

Description

4-Bromo-3-cyclopropoxy-2-methoxypyridine is a pyridine derivative featuring bromo (Br), methoxy (OCH₃), and cyclopropoxy (O–C₃H₅) substituents. Pyridine derivatives with halogen and alkoxy substituents are widely studied for their reactivity in cross-coupling reactions, ligand design, and drug development.

Preparation Methods

The synthesis of 4-Bromo-3-cyclopropoxy-2-methoxypyridine typically involves several steps, starting from commercially available precursors. One common synthetic route involves the bromination of 3-cyclopropoxy-2-methoxypyridine using bromine or a brominating agent under controlled conditions . The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile and may require a catalyst to facilitate the reaction.

Industrial production methods may involve optimizing the reaction conditions to increase yield and purity. This can include the use of continuous flow reactors, which allow for better control over reaction parameters and can lead to more efficient production processes .

Chemical Reactions Analysis

4-Bromo-3-cyclopropoxy-2-methoxypyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom at the 4th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: The presence of the bromine atom makes it suitable for coupling reactions, such as Suzuki-Miyaura coupling, using palladium catalysts.

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as tetrahydrofuran or dimethylformamide. The major products formed depend on the specific reaction and reagents used.

Scientific Research Applications

4-Bromo-3-cyclopropoxy-2-methoxypyridine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of novel pharmaceutical compounds with potential therapeutic properties.

Organic Synthesis: The compound’s reactivity makes it valuable for creating complex molecules in organic synthesis.

Catalysis: It can serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes.

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxy-2-methoxypyridine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the bromine atom and the methoxy group can influence its binding affinity and selectivity towards these targets . The cyclopropoxy group may also play a role in enhancing the compound’s stability and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Bromo-3-cyclopropoxy-2-methoxypyridine with key analogs, focusing on substituent positions, molecular properties, and applications.

Substituent Positions and Functional Groups

Compound Name	Substituents (Position)	Molecular Formula	CAS No.	Key Features
4-Bromo-3-cyclopropoxy-2-methoxypyridine	Br (4), OCH₃ (2), O–C₃H₅ (3)	C₉H₁₀BrNO₂†	N/A	Cyclopropoxy group enhances steric bulk and electron donation
4-Bromo-2-methoxy-3-methylpyridine	Br (4), OCH₃ (2), CH₃ (3)	C₇H₈BrNO	112197-12-3	Methyl group improves lipophilicity
2-Bromo-4-iodo-3-methoxypyridine	Br (2), I (4), OCH₃ (3)	C₆H₅BrINO	1261365-82-5	Iodo substituent enables diverse cross-coupling reactions
4-Bromo-3-methoxypyridine hydrochloride	Br (4), OCH₃ (3), HCl	C₆H₇BrNO·HCl	161417-28-3	Hydrochloride salt improves solubility
5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine	Br (5), OCH₃ (3), CH(OCH₃)₂ (2)	C₉H₁₂BrNO₃	N/A	Dimethoxymethyl group adds complexity to reactivity

† Inferred based on substituent valency and standard molecular formulas.

Physicochemical Properties

• Solubility : Hydrochloride salts (e.g., ) exhibit higher aqueous solubility than neutral analogs. The cyclopropoxy group may reduce solubility in polar solvents compared to methoxy substituents.
• Stability : Electron-donating groups like methoxy and cyclopropoxy stabilize the pyridine ring against electrophilic degradation, whereas iodo substituents may introduce photolytic sensitivity.

Research Findings and Trends

• Synthetic Pathways : Analogous compounds like 4-Bromo-2-methoxypyridine are synthesized via nucleophilic substitution or Ullmann coupling. The cyclopropoxy group may require specialized conditions, such as copper-mediated etherification.
• Structure-Activity Relationships (SAR) : Methyl and methoxy groups in position 3 and 2 () correlate with improved binding affinity in kinase inhibitors, suggesting the cyclopropoxy variant could optimize steric interactions in drug design.
• Market Demand : Brominated pyridines are prioritized in oncology and CNS drug development, with intermediates like priced at $150–300/g (2025 data).